4-Bromo-N-[4-(morpholine-4-sulfonyl)-phenyl]-benzenesulfonamide

• IUPAC Name: 4-bromo-N-(4-morpholin-4-ylsulfonylphenyl)benzenesulfonamide
• InChI: InChI=1S/C16H17BrN2O5S2/c17-13-1-5-15(6-2-13)25(20,21)18-14-3-7-16(8-4-14)26(22,23)19-9-11-24-12-10-19/h1-8,18H,9-12H2
• InChI Key: JKRIBVLEKBRESM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C16H17BrN2O5S2
• Molecular Weight: 461.4 g/mol

Description

4-Bromo-N-[4-(morpholine-4-sulfonyl)-phenyl]-benzenesulfonamide, also known as BMS-582949, is a small molecule drug that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to a class of drugs known as selective P38 mitogen-activated protein kinase (MAPK) inhibitors, which have been shown to have anti-inflammatory and analgesic properties.

Scientific Research Applications

• Synthesis and Biological Evaluation of Transition Metal Complexes : Sulfonamide-derived compounds, including variations of 4-Bromo-N-[4-(morpholine-4-sulfonyl)-phenyl]-benzenesulfonamide, were synthesized and evaluated for their antibacterial, antifungal, and cytotoxic activities. These compounds exhibited moderate to significant activity against various bacterial and fungal strains (Chohan & Shad, 2011).

• Photodynamic Therapy Applications : Compounds similar to 4-Bromo-N-[4-(morpholine-4-sulfonyl)-phenyl]-benzenesulfonamide have been synthesized for use in photodynamic therapy, particularly for cancer treatment. These compounds exhibit good fluorescence properties and high singlet oxygen quantum yield, making them suitable as Type II photosensitizers in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

• Photophysicochemical Properties for Photocatalytic Applications : The study of zinc(II) phthalocyanine with benzenesulfonamide derivative substituents revealed their potential in photocatalytic applications due to their photosensitizing abilities (Öncül, Öztürk, & Pişkin, 2021).

• Crystal Structure Analysis : Research on isostructural crystals of various N-phenylbenzenesulfonamides, including 4-bromo-N-(4-methoxyphenyl)benzenesulfonamide, provides insights into the adaptable geometry of their crystal-packing modes, which is crucial for understanding molecular interactions and properties (Gelbrich, Threlfall, & Hursthouse, 2012).

• Anti-Breast Cancer Agent Design : A derivative of benzenesulfonamide, closely related to 4-Bromo-N-[4-(morpholine-4-sulfonyl)-phenyl]-benzenesulfonamide, has been synthesized and evaluated for anti-breast cancer activity, showing promising results against MCF-7 breast cancer cell lines (Kumar, Barnwal, Singh, & Kumar, 2021).

• Enzyme Inhibition for Therapeutic Applications : Sulfonamides derivatives have been studied for their inhibitory activities against enzymes like acetylcholinesterase and carbonic anhydrases, showing potential for use in treatments of conditions like Alzheimer’s disease (Bilginer, Gul, Anıl, Demir, & Gulcin, 2020).

Safety and Hazards

As with any chemical compound, safety precautions should be observed. Consult the Material Safety Data Sheet (MSDS) for detailed safety information.

Future Directions

For more technical details, you can refer to the MSDS provided by Sigma-Aldrich. If you have any specific questions or need further clarification, feel free to ask!